aspochalasin D

• Molecular Formula: C24H35NO4
• Molecular Weight: 401.5 g/mol
• IUPAC Name: (1S,3E,5S,6S,9E,11S,14S,15R,16S)-5,6-dihydroxy-9,13,14-trimethyl-16-(2-methylpropyl)-17-azatricyclo[9.7.0.01,15]octadeca-3,9,12-triene-2,18-dione
• InChI: InChI=1S/C24H35NO4/c1-13(2)10-18-22-16(5)15(4)12-17-11-14(3)6-7-19(26)20(27)8-9-21(28)24(17,22)23(29)25-18/h8-9,11-13,16-20,22,26-27H,6-7,10H2,1-5H3,(H,25,29)/b9-8+,14-11+/t16-,17+,18+,19+,20+,22+,24-/m1/s1
• InChI Key: GCIKKGSNXSCKCP-PJWJRCBPSA-N
• Isomeric SMILES: C[C@H]1[C@H]2[C@@H](NC(=O)[C@@]23[C@@H](/C=C(/CC[C@@H]([C@H](/C=C/C3=O)O)O)\C)C=C1C)CC(C)C
• SMILES: CC1C2C(NC(=O)C23C(C=C(CCC(C(C=CC3=O)O)O)C)C=C1C)CC(C)C
• Synonyms: aspochalasin D

Description

Aspochalasin D is a member of the cytochalasin family, which are polyketide-amino acid hybrid natural products. These compounds are known for their diverse biological activities, including anti-cancer, anti-bacterial, and anti-fouling properties . This compound is particularly notable for its ability to bind to actin filaments, affecting various cellular processes such as cytokinesis, cell motility, endocytosis, and exocytosis .

Scientific Research Applications

Aspochalasin D has a wide range of scientific research applications due to its unique biological activities. Some of the key applications include:

Chemistry: this compound is used as a tool compound to study the structural and functional properties of actin filaments.

Biology: In biological research, this compound is used to study cellular processes such as cytokinesis, cell motility, and endocytosis.

Medicine: this compound has shown potential as an anti-cancer and anti-bacterial agent.

Industry: The anti-fouling properties of this compound make it useful in industrial applications, particularly in the development of coatings and materials that resist microbial growth.

Preparation Methods

Synthetic Routes and Reaction Conditions: Aspochalasin D is typically isolated from fungi, including Aspergillus flavipes, Aspergillus elegans, Trichoderma gamsii, and Spicaria elegans . The production of this compound can be enhanced through genetic engineering techniques. For instance, the deletion of the shunt gene aspoA and the overexpression of the pathway-specific regulator aspoG in Aspergillus flavipes have been shown to significantly increase the yield of this compound .

Industrial Production Methods: Industrial production of this compound involves optimizing culture conditions using single-factor experiments and response surface methodology. Metabolic engineering is also employed to increase production levels. Under optimized conditions, the production of this compound can reach up to 812.1 mg/L, representing an 18.5-fold increase .

Chemical Reactions Analysis

Types of Reactions: Aspochalasin D undergoes various chemical reactions, including oxidation, reduction, and substitution. One notable reaction is the intermolecular Diels–Alder reaction between this compound and an oxidized epicoccine moiety, resulting in the formation of products with different epicoccine orientations .

Common Reagents and Conditions: Common reagents used in the reactions involving this compound include oxidizing agents and catalysts that facilitate the Diels–Alder reaction. The specific conditions for these reactions vary depending on the desired products and the nature of the reactants involved .

Major Products: The major products formed from the reactions of this compound include various derivatives with modified structural features. These derivatives often exhibit enhanced or altered biological activities compared to the parent compound .

Mechanism of Action

Aspochalasin D exerts its effects primarily by binding to actin filaments. This binding disrupts the polymerization of actin, leading to the inhibition of various cellular processes that depend on actin dynamics. The molecular targets of this compound include the ends of actin filaments, where it prevents the addition of new actin monomers . This disruption of actin dynamics affects processes such as cytokinesis, cell motility, and endocytosis .

Comparison with Similar Compounds

Aspochalasin D belongs to the cytochalasin family, which includes over 400 isolated compounds. Some of the similar compounds in this family include cytochalasin B, cytochalasin D, and cytochalasin E . While these compounds share a common isoindole core and macrocyclic structure, this compound is unique due to its specific amino acid precursor, L-leucine . This unique structural feature contributes to its distinct biological activities and makes it a valuable compound for various research applications .